![molecular formula C22H30N4S B2636996 1-(1-(4-Methylpiperazin-1-yl)-1-phenylpropan-2-yl)-3-(o-tolyl)thiourea CAS No. 868228-56-2](/img/structure/B2636996.png)
1-(1-(4-Methylpiperazin-1-yl)-1-phenylpropan-2-yl)-3-(o-tolyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-(4-Methylpiperazin-1-yl)-4-(o-tolyl)nicotinamide” is a chemical compound with the CAS number 342417-01-0 . It is used for research purposes .
Molecular Structure Analysis
The molecular formula of this compound is C18H22N4O . The molecular weight is 310.39 .Physical And Chemical Properties Analysis
This compound is stored in a dry environment at 2-8°C . The boiling point is not specified .Scientific Research Applications
Synthesis and Evaluation for Dual Activities
Antimicrobial and Antibacterial Activities
Another research avenue involves the synthesis of arylpiperazinyl oxazolidinones with various N-substituents, including thiourea, to evaluate their antibacterial properties, particularly against resistant strains such as MRSA and VRE. This study underscores the compound's potential as a backbone for developing new antimicrobial agents (S. Jang et al., 2004).
Corrosion Inhibition
In the field of materials science, derivatives of the compound have been assessed for their effectiveness as corrosion inhibitors for mild steel in acidic solutions. This research highlights its application in protecting industrial metals from corrosion, demonstrating the compound's versatility beyond biomedical applications (D. Lavanya et al., 2020).
Anticancer Activities
The compound's derivatives have also been synthesized to investigate their anticancer activities, showing promise in binding to carrier proteins such as Human Serum Albumin (HSA). This interaction is crucial for the drug's pharmacokinetic profile, affecting its distribution, metabolism, and excretion, thereby influencing its anticancer efficacy (M. Shareef et al., 2016).
Properties
IUPAC Name |
1-(2-methylphenyl)-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N4S/c1-17-9-7-8-12-20(17)24-22(27)23-18(2)21(19-10-5-4-6-11-19)26-15-13-25(3)14-16-26/h4-12,18,21H,13-16H2,1-3H3,(H2,23,24,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIIRGULKCJQLCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=S)NC(C)C(C2=CC=CC=C2)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.